Cas no 20146-63-8 (2-bromo-4-nitroquinoline)

• Product Name: 2-bromo-4-nitroquinoline
• CAS No: 20146-63-8
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• MDL: MFCD08705665
• CID: 909123
• PubChem ID: 581266
• Update Time: 2025-04-19

2-bromo-4-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-nitroquinoline
• 2-Brom-4-nitro-chinolin
• 2-bromo-4-nitro-quinoline
• DTXSID10342382
• 2-Bromo-4-nitroquinoline;
• SCHEMBL483953
• Quinoline, 2-bromo-4-nitro-
• 20146-63-8
• MB06585
• DB-081631

• MDL： MFCD08705665
• Inchi： 1S/C9H5BrN2O2/c10-9-5-8(12(13)14)6-3-1-2-4-7(6)11-9/h1-5H
• InChI Key： UZEYIWTXAADTSC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C2C=CC=CC2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.95300
• Monoisotopic Mass: 251.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.747±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 99-100 ºC (ligroine )
• Solubility: Almost insoluble (0.078 g/l) (25 º C),
• PSA: 58.71000
• LogP: 3.42870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives